Cas no 95748-23-5 (2-(3,4-Dimethoxyphenyl)-5-{2-(3,4-dimethoxyphenyl)-ethylmethyl-amino}-pentanenitrile)

• Product Name: 2-(3,4-Dimethoxyphenyl)-5-{2-(3,4-dimethoxyphenyl)-ethylmethyl-amino}-pentanenitrile
• CAS No: 95748-23-5
• Molecular Formula: C₂₄H₃₂N₂O₄
• Molecular Weight: 412.52188
• CID: 799766
• PubChem ID: 45039062

2-(3,4-Dimethoxyphenyl)-5-{2-(3,4-dimethoxyphenyl)-ethylmethyl-amino}-pentanenitrile Properties

Names and Identifiers

• Benzeneacetonitrile, a-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methylamino]propyl]-3,4-dimethoxy-
• 2-(3,4-Dimethoxyphenyl)-5-{[2-(3,4-dimethoxyphenyl)-ethyl]methyl-amino}-pentanenitrile
• 2-(3,4-DIMETHOXY-PHENYL)-5-{[2-(3,4-DIMETHOXYPHENYL)-ETHYL]METHYL-AMINO}-PENTANENITRILE
• (3,4-Dimethoxy-phenyl)-[(N-methyl-N-homoveratryl)-3-amino-propyl]-acetonitril
• 2-(2`,4`-DIMETHYLPHENYLAMINO)-3-METHYL-6-DIETHYLAMINOFLUOROAN
• 2-(3,4-dimethoxyphenyl)-5-[2-(3,4-dimethoxyphenyl)ethyl-methyl-amino]pentanenitrile
• CHEMBL3310609
• AKOS030255767
• DTXSID60661934
• 2-(3,4-dimethoxyphenyl)-5-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]pentanenitrile
• 95748-23-5
• FT-0667244
• 2-(3,4-DIMETHOXYPHENYL)-5-{[2-(3,4-DIMETHOXYPHENYL)ETHYL](METHYL)AMINO}PENTANENITRILE

• InChIKey： FODDOFHUTVJMSE-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H32N2O4/c1-26(14-12-18-8-10-21(27-2)23(15-18)29-4)13-6-7-20(17-25)19-9-11-22(28-3)24(16-19)30-5/h8-11,15-16,20H,6-7,12-14H2,1-5H3
• SMILES： CN(CCCC(C#N)C1=CC(=C(C=C1)OC)OC)CCC2=CC(=C(C=C2)OC)OC

Computed Properties

• Exact Mass: 412.23600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 12
• Monoisotopic Mass: 412.236
• Heavy Atom Count: 30
• Complexity: 523
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 64A^2

Experimental Properties

• LogP: 4.28288
• PSA: 63.95000

2-(3,4-Dimethoxyphenyl)-5-{2-(3,4-dimethoxyphenyl)-ethylmethyl-amino}-pentanenitrile Security Information

2-(3,4-Dimethoxyphenyl)-5-{2-(3,4-dimethoxyphenyl)-ethylmethyl-amino}-pentanenitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines